1-(4-Bromofuro[2,3-f][1]benzofuran-8-yl)propan-2-ylazanium;chloride

• CAS No.: 219986-78-4
• Product Name: 1-(4-Bromofuro[2,3-f][1]benzofuran-8-yl)propan-2-ylazanium;chloride
• Molecular Formula: C13H13BrClNO2
• Molecular Weight: 330.6 g/mol
• IUPAC Name: 1-(4-bromofuro[2,3-f][1]benzofuran-8-yl)propan-2-ylazanium;chloride
• Standard InChI: InChI=1S/C13H12BrNO2.ClH/c1-7(15)6-10-8-2-4-17-13(8)11(14)9-3-5-16-12(9)10;/h2-5,7H,6,15H2,1H3;1H
• Standard InChIKey: YDIDKNSMQNPNFC-UHFFFAOYSA-N
• SMILES: CC(CC1=C2C=COC2=C(C3=C1OC=C3)Br)[NH3+].[Cl-]
• Canonical SMILES: CC(CC1=C2C=COC2=C(C3=C1OC=C3)Br)[NH3+].[Cl-]
• Description: Bromo-DragonFLY is a difuran analog of the Schedule I hallucinogen 4-bromo-2,5-dimethoxyphenethylamine. This designer drug strongly binds serotonin receptors (Ki = 0.04, 0.19, and 0.02 nM for 5-HT2A, 5-HT2B, and 5-HT2C, respectively). It is more potent than LSD in drug discrimination studies in rats. Related to its high potency, Bromo-DragonFLY has been associated with fatalities as well as acute intoxications. GC-MS, GC-IRD, and solid phase FTIR spectra have been published. This product is intended for research and forensic purposes.
• Synonyms: 8-bromo-α-methyl-benzo[1,2-b:4,5-b/']difuran-4-ethanamine, monohydrochloride
• Reference: 1.Reed, E.C., and Kiddon, G.S. The characterization of three fly compounds (2C-B-FLY, 3C-B-FLY, and Bromo-Dragon FLY). DEA Microgram Journal 5(1-4), 1-8 (2007).
• PubChem Compound: 10616458
• Last Modified: Nov 11 2021